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Compound of Interest

Compound Name: 4-Hydroxyhygric acid

Cat. No.: B15553229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Hydroxyhygric acid, including detailed experimental protocols for their determination. This

document is intended to serve as a valuable resource for researchers and professionals

engaged in the study and application of this compound.

Physicochemical Data of 4-Hydroxyhygric Acid
4-Hydroxyhygric acid, a derivative of the amino acid proline, possesses distinct physical

properties that are crucial for its characterization and application in various scientific contexts.

The experimentally determined melting and boiling points are summarized below.

Property Value Conditions

Melting Point 238-240 °C Not Specified

Boiling Point 316.2 ± 42.0 °C 760 mmHg

Table 1: Quantitative Physicochemical Data for 4-Hydroxyhygric Acid.
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Accurate determination of the melting and boiling points is fundamental for the identification

and purity assessment of chemical compounds. Given that 4-Hydroxyhygric acid is an amino

acid derivative, special consideration must be given to potential thermal decomposition,

particularly during melting point determination.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For amino acids and their derivatives, conventional slow heating methods can lead

to decomposition before melting, yielding inaccurate results[1]. Therefore, specialized

techniques are recommended.

Methodology: Fast Scanning Calorimetry (FSC)

Fast Scanning Calorimetry is a technique that utilizes very high heating rates (up to 20,000 K

s⁻¹) to outrun the kinetics of decomposition, allowing for the measurement of the true melting

point of thermally sensitive compounds like amino acids[2].

Experimental Protocol:

Sample Preparation: A small quantity (nanogram scale) of finely powdered 4-Hydroxyhygric
acid is placed on the FSC sensor. To improve thermal contact, a droplet of silicone oil may

be added.

Instrument Setup: The FSC instrument is calibrated using standard materials with known

melting points.

Measurement:

The sample is subjected to a controlled temperature program, which includes rapid

heating and cooling cycles.

A high heating rate (e.g., 1000 to 10,000 K s⁻¹) is applied in the final heating step to

induce melting before decomposition can occur[1].

The heat flow as a function of temperature is recorded. The melting point is determined

from the onset temperature of the melting peak in the resulting thermogram.
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Data Analysis: To account for thermal lag and potential superheating, measurements are

typically performed at various heating rates, and the melting temperature is extrapolated to a

zero heating rate[3].

Sample Preparation FSC Measurement Data Analysis

Weigh Nanogram-Scale Sample Place on FSC Sensor Add Silicone Oil (Optional) Instrument Calibration Apply Rapid Heating Cycles Record Heat Flow vs. Temperature Identify Melting Peak Extrapolate to Zero Heating Rate Determine Melting Point
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Figure 1: Experimental Workflow for Melting Point Determination using FSC.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The Thiele tube or capillary method is a common and effective

technique for determining the boiling point of organic compounds.

Methodology: Capillary Method

This method involves heating a small sample of the liquid in a tube along with an inverted

capillary tube.

Experimental Protocol:

Sample Preparation:

A few drops of 4-Hydroxyhygric acid (in its liquid form, if applicable, or dissolved in a

high-boiling point solvent) are placed in a small fusion tube.

A capillary tube, sealed at one end, is placed, open-end down, into the fusion tube

containing the sample.

Apparatus Setup:

The fusion tube is attached to a thermometer.
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The assembly is then placed in a heating bath (e.g., a Thiele tube filled with paraffin oil or

an aluminum block heater). The thermometer bulb and the fusion tube should be at the

same level[4].

Measurement:

The heating bath is heated slowly and uniformly.

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the capillary tube.

The heat source is then removed, and the liquid is allowed to cool slowly.

Data Recording: The temperature at which the bubbling stops and the liquid begins to enter

the capillary tube is recorded as the boiling point of the substance.

Sample & Apparatus Setup Heating & Observation Boiling Point Determination

Place Sample in Fusion Tube Insert Inverted Capillary Attach to Thermometer Place in Heating Bath Heat Bath Slowly Observe Bubble Stream Remove Heat Source Note Temperature at Cessation of Bubbling Record as Boiling Point
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Figure 2: Experimental Workflow for Boiling Point Determination via Capillary Method.

Biological Context of 4-Hydroxyhygric Acid
4-Hydroxyhygric Acid has been identified as a compound with notable biological activity. It is

extracted from the leaves of several tropical trees of the Copaifera genus. Its primary reported

biological roles are as a developmental inhibitor and an antifeedant.

Known Biological Effects:

Inhibitor of Larval Development: It acts as an inhibitor for the development of seed-eating

beetle larvae.
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Antifeedant Properties: The compound exhibits significant feeding deterrent effects against

the leaf-eating larvae of Spodoptera littoralis.
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Figure 3: Conceptual Diagram of the Biological Effects of 4-Hydroxyhygric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxyhygric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553229#4-hydroxyhygric-acid-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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